7-Phenyl-4-(piperidin-1-yl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine-7-carbonitrile
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Overview
Description
- This compound belongs to the class of heterocyclic organic molecules, specifically pyrimidines fused with a benzothiophene ring system.
- Its chemical structure consists of a piperidine ring, a phenyl group, and a tetrahydrobenzothienopyrimidine core.
- The presence of the carbonitrile functional group (–CN) suggests potential reactivity and biological activity.
Preparation Methods
- Synthetic Routes : The synthesis of this compound involves several steps. One common approach is the condensation of appropriate starting materials.
- Reaction Conditions : Specific reaction conditions may vary, but typically involve heating, solvent use, and catalysts.
- Industrial Production : While industrial-scale production methods are not widely documented, laboratory-scale synthesis provides a foundation for further optimization.
Chemical Reactions Analysis
- Reactivity : This compound can undergo various reactions, including oxidation, reduction, and substitution.
- Common Reagents and Conditions :
- Oxidation : Oxidizing agents like potassium permanganate (KMnO₄) or hydrogen peroxide (H₂O₂).
- Reduction : Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄).
- Substitution : Nucleophilic substitution reactions using appropriate reagents.
- Major Products : These reactions yield derivatives with modified functional groups, influencing their properties.
Scientific Research Applications
- Chemistry : Investigating the reactivity and synthetic pathways of this compound.
- Biology : Studying its interactions with biological macromolecules (enzymes, receptors, etc.).
- Medicine : Exploring its potential as a drug candidate (e.g., anticancer, antiviral, or anti-inflammatory properties).
- Industry : Assessing its use in materials science (e.g., organic electronics, dyes, or polymers).
Mechanism of Action
- Targets : This compound likely interacts with specific cellular proteins or enzymes.
- Pathways : It may affect cell cycle regulation, apoptosis, or other cellular processes.
Comparison with Similar Compounds
- Uniqueness : Highlighting its distinct features compared to related compounds.
- Similar Compounds : While I don’t have a specific list, other pyrimidine-based molecules with similar structural motifs exist.
Remember that further research and experimental validation are crucial to fully understand the compound’s properties and applications.
Properties
Molecular Formula |
C22H22N4S |
---|---|
Molecular Weight |
374.5 g/mol |
IUPAC Name |
7-phenyl-4-piperidin-1-yl-6,8-dihydro-5H-[1]benzothiolo[2,3-d]pyrimidine-7-carbonitrile |
InChI |
InChI=1S/C22H22N4S/c23-14-22(16-7-3-1-4-8-16)10-9-17-18(13-22)27-21-19(17)20(24-15-25-21)26-11-5-2-6-12-26/h1,3-4,7-8,15H,2,5-6,9-13H2 |
InChI Key |
QEHVYEYGVKNYEY-UHFFFAOYSA-N |
Canonical SMILES |
C1CCN(CC1)C2=C3C4=C(CC(CC4)(C#N)C5=CC=CC=C5)SC3=NC=N2 |
Origin of Product |
United States |
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